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Introduction

Citreoviridin is a mycotoxin produced by several species of Penicillium and Aspergillus fungi.
[1] Its presence in agricultural commodities, particularly in rice and corn, poses a significant
health risk to consumers, as it is associated with the neurological disease known as cardiac
beriberi.[1][2] Accurate and sensitive detection methods are therefore crucial for food safety
and toxicological studies. Spectrophotometry offers a rapid, accessible, and cost-effective
approach for the quantification of citreoviridin. This document provides detailed application
notes and protocols for the spectrophotometric analysis of this mycotoxin.

Citreoviridin possesses a distinct chromophore that allows for its detection and quantification
using UV-Visible spectrophotometry. The molecule exhibits characteristic absorption maxima in
the ultraviolet (UV) and visible regions of the electromagnetic spectrum, primarily due to its
conjugated polyene structure. The intensity of the absorbance at a specific wavelength is
directly proportional to the concentration of citreoviridin in the solution, a principle governed
by the Beer-Lambert law.

Quantitative Data Summary

The spectrophotometric properties of citreoviridin can vary slightly depending on the solvent
used. The following table summarizes the key quantitative data for the spectrophotometric
analysis of citreoviridin in different solvents.
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Molar Absorptivity
Solvent Wavelength (Amax) Reference
(€) (L-mol—*-cm™?)

Ethanol 388 nm Not Reported [3]
Methanol 285 nm 20,058 [4]
294 nm 21,959 [4]
378 nm 29,159 [4]
387 nm 31,590 [4]

Note: A derivative of citreoviridin, CTV-COOH, exhibits two broad characteristic peaks in the
ranges of 285—-300 nm and 385-410 nm.[5]

Experimental Protocols
Preparation of Standard Solutions

Objective: To prepare a series of citreoviridin solutions of known concentrations to generate a
standard curve.

Materials:

Citreoviridin standard (crystalline)

Methanol (HPLC grade)

Volumetric flasks (e.g., 10 mL, 25 mL, 50 mL)

Analytical balance

Micropipettes
Protocol:

e Stock Solution Preparation:
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o Accurately weigh a precise amount (e.g., 1 mg) of crystalline citreoviridin using an
analytical balance.

o Dissolve the weighed citreoviridin in a known volume of methanol (e.g., 10 mL) in a
volumetric flask to obtain a stock solution of a specific concentration (e.g., 100 pug/mL).
Ensure the citreoviridin is completely dissolved.

o Working Standard Solutions Preparation:

o Perform serial dilutions of the stock solution with methanol to prepare a series of working
standard solutions with concentrations ranging from, for example, 1 pg/mL to 15 pg/mL.[6]

o For instance, to prepare a 10 pg/mL solution, transfer 1 mL of the 100 pg/mL stock
solution into a 10 mL volumetric flask and bring it to volume with methanol.

Spectrophotometric Measurement

Objective: To measure the absorbance of the standard and sample solutions and to determine
the optimal wavelength for analysis.

Materials:

UV-Vis Spectrophotometer

Quartz cuvettes (1 cm path length)

Prepared standard solutions

Sample extract (see Protocol 3)

Methanol (as blank)
Protocol:
e Instrument Setup:

o Turn on the spectrophotometer and allow it to warm up as per the manufacturer's
instructions.
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o Set the wavelength range for scanning (e.g., 200-500 nm).

e Blank Measurement:
o Fill a quartz cuvette with methanol (the solvent used for sample and standard preparation).

o Place the cuvette in the spectrophotometer and measure the baseline absorbance. This
will be used to zero the instrument.

e Wavelength Scan:

o Using one of the prepared citreoviridin standard solutions, perform a wavelength scan to
determine the wavelength of maximum absorbance (Amax). The expected Amax in
methanol is around 387 nm.[4]

e Absorbance Measurement of Standards:
o Set the spectrophotometer to the determined Amax (e.g., 387 nm).

o Measure the absorbance of each of the prepared standard solutions, starting from the
lowest concentration to the highest.

o Rinse the cuvette with the next standard solution before each measurement.
e Absorbance Measurement of Sample:

o Measure the absorbance of the sample extract at the same Amax.

Sample Preparation (Extraction from Fungal Culture)

Objective: To extract citreoviridin from a fungal culture for spectrophotometric analysis.
Materials:

e Fungal culture (e.g., Penicillium citreonigrum grown in Yeast Extract Sucrose (YES) liquid
medium)[2][4]

e Chloroform
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e Separatory funnel

e Rotary evaporator

e Methanol (HPLC grade)
Protocol:

o Extraction:

o Extract the mycotoxin from both the liquid medium and the mycelium of the fungal culture
using chloroform.[2][4]

o Combine the chloroform extracts.
e Solvent Evaporation:

o Evaporate the combined chloroform extracts to dryness using a rotary evaporator to obtain
the crude toxin extract.[4]

¢ Reconstitution:

o Dissolve the dried crude extract in a known volume of methanol. This solution is now
ready for spectrophotometric analysis.

Data Analysis and Quantification

Objective: To determine the concentration of citreoviridin in the sample.
Protocol:
o Standard Curve Generation:

o Plot a graph of absorbance at Amax (y-axis) versus the concentration of the citreoviridin
standards (x-axis).

o Perform a linear regression analysis to obtain the equation of the line (y = mx + ¢) and the
coefficient of determination (R2). The R2 value should be close to 1 for a good linear fit.
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e Concentration Determination:

o Using the equation of the standard curve, calculate the concentration of citreoviridin in
the sample extract based on its measured absorbance.

o Concentration = (Absorbance of sample - y-intercept) / slope

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the spectrophotometric analysis of

citreoviridin.
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Caption: Workflow for Citreoviridin Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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